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Compound of Interest

Compound Name: 2-Bromo-4'-phenylacetophenone

CAS No.: 135-73-9

Cat. No.: B085669

Get Quote

High-Purity Intermediates for Heterocyclic Synthesis and Proteomics

Executive Summary
2-Bromo-4'-phenylacetophenone (CAS 135-73-9) serves as a critical electrophilic building

block in medicinal chemistry and organic synthesis.[1] Structurally defined as an

-haloketone attached to a biphenyl scaffold, it is primarily utilized as a linker for constructing
biologically active heterocycles (thiazoles, imidazoles) and as a derivatizing agent for the
crystallographic identification of carboxylic acids.[1] This guide provides a definitive reference
on its nomenclature, physicochemical properties, synthetic protocols, and safety handling,
designed for researchers requiring high-fidelity data.[1]

Part 1: Nomenclature Architecture
In chemical databases and procurement systems, this compound is indexed under various

names depending on the nomenclature system (IUPAC vs. Traditional) or the specific

substructure being emphasized (Acetophenone vs. Biphenyl).[1]
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Searchability Index
To ensure comprehensive literature retrieval, researchers should utilize the following identifier

matrix:

Naming Convention Primary Name / Synonym Context

IUPAC (Preferred)
2-Bromo-1-([1,1'-biphenyl]-4-

yl)ethan-1-one

Systematic naming used in

patent literature and regulatory

filings.[1]

Common / Trivial
2-Bromo-4'-

phenylacetophenone

Most common commercial

catalog name.[1]

Substituent-Based

ngcontent-ng-c1989010908=""

_nghost-ng-c3017681703=""

class="inline ng-star-inserted">

-Bromo-4-phenylacetophenone

Emphasizes the alpha-carbon

bromination relative to the

carbonyl.[1]

Functional Class 4-Phenylphenacyl bromide

Used historically in "Phenacyl

ester" derivatization protocols.

[1]

Structural Descriptive
Bromomethyl p-biphenylyl

ketone

Describes the ketone core

flanked by bromomethyl and

biphenyl groups.[1]

CAS Registry 135-73-9
Universal numeric identifier for

database queries.[1]

Structural Logic Visualization
The following diagram illustrates the chemical connectivity that dictates these various names,

highlighting the "Phenacyl" core and the "Biphenyl" extension.[1]
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Figure 1: Structural decomposition of 2-Bromo-4'-phenylacetophenone showing the

derivation of its common synonyms.

Part 2: Physicochemical Profile
Accurate characterization data is essential for validating synthesis yield and purity.[1] The high

melting point of this compound makes it an excellent solid derivative for identifying liquid

carboxylic acids.[1]
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Property Value Validation Note

Molecular Formula

ngcontent-ng-c1989010908=""

_nghost-ng-c3017681703=""

class="inline ng-star-inserted">
-

Molecular Weight 275.14 g/mol -

Appearance
White to light yellow crystalline

powder

Yellowing indicates oxidation

or free

.[1]

Melting Point 125–129 °C
Sharp MP indicates high purity

[1].[1]

Solubility
Soluble in

, Acetone, Ethyl Acetate

Poor solubility in water;

hydrolyzes slowly.[1]

Reactivity Class Lachrymator / Alkylating Agent

Highly reactive toward

nucleophiles (amines, thiols).

[1]

Part 3: Synthetic Protocol & Mechanism
The synthesis of 2-Bromo-4'-phenylacetophenone is a classic electrophilic alpha-

substitution.[1] While N-Bromosuccinimide (NBS) can be used, the direct bromination of 4-

acetylbiphenyl using elemental bromine in acetic acid remains the most robust method for

scale-up, provided strict temperature control is maintained to prevent poly-bromination.[1]

Reaction Mechanism
The reaction proceeds via the acid-catalyzed enolization of the ketone, followed by electrophilic

attack on the bromine molecule.[1]
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Figure 2: Mechanistic pathway for the acid-catalyzed alpha-bromination of 4-acetylbiphenyl.

Experimental Procedure (Self-Validating)
Objective: Synthesis of 2-Bromo-4'-phenylacetophenone from 4-acetylbiphenyl.

Reagents:

4-Acetylbiphenyl (19.6 g, 0.1 mol)[1]

Glacial Acetic Acid (150 mL)

Bromine (

) (16.0 g, 0.1 mol) [Caution: Corrosive/Volatile]
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Step-by-Step Protocol:

Dissolution: In a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer

and a dropping funnel, dissolve 19.6 g of 4-acetylbiphenyl in 100 mL of glacial acetic acid.

Gentle heating (30-40°C) may be required to fully solubilize the ketone.[1]

Catalysis Initiation: Add 0.5 mL of 48% HBr to initiate enolization.

Bromination: Dissolve the bromine (16.0 g) in 50 mL of acetic acid. Add this solution

dropwise to the reaction flask over 45–60 minutes.

Critical Control Point: Maintain temperature below 20°C using an ice bath if necessary.[1]

Rapid addition or high heat leads to dibromination (byproduct).[1]

Visual Check: The deep orange color of bromine should disappear rapidly upon contact

with the solution, indicating consumption.[1]

Precipitation: Upon completion, the product often crystallizes directly from the solution as it

cools.[1] If not, pour the reaction mixture into 500 mL of ice-cold water with vigorous stirring.

Purification: Filter the solid precipitate. Wash with 50% aqueous ethanol to remove traces of

acid and starting material.[1]

Recrystallization: Recrystallize from hot 95% ethanol or ethyl acetate/hexane to yield

colorless needles (MP: 125–129°C).

Part 4: Applications in Drug Discovery
The primary utility of 2-Bromo-4'-phenylacetophenone lies in its ability to form heterocycles

via cyclization reactions.[1]

Hantzsch Thiazole Synthesis
Reacting this compound with thioamides (e.g., thiourea) yields 2-amino-4-(4-biphenylyl)thiazole

derivatives.[1] These scaffolds are privileged structures in kinase inhibitors and anti-

inflammatory research [2].[1]

Judefind-Reid Reaction (Carboxylic Acid Identification)
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Historically, this reagent converts liquid carboxylic acids into solid "phenacyl esters" with sharp

melting points, allowing for easy identification of fatty acids without mass spectrometry.[1]

General Workflow:

[1]

Part 5: Safety & Handling (Lachrymator Warning)
Hazard Classification: Skin Corr.[1][2][3] 1B (Causes severe burns), Eye Dam. 1.[1] Specific

Hazard:Lachrymator.[1][2][4] This compound is structurally related to phenacyl chloride (CN

gas).[1] It is a potent tear gas agent.[1]

Engineering Controls: All operations involving the solid or solutions must be performed in a

certified chemical fume hood.[1]

PPE: Neoprene gloves, chemical splash goggles, and a lab coat are mandatory.[1]

Decontamination: Spills should be treated with a solution of dilute ammonia or sodium

thiosulfate to neutralize alkylating potential before cleanup.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-_1_1_-Biphenyl_-4-yl-2-bromoethanone
https://pubchem.ncbi.nlm.nih.gov/compound/1-_1_1_-Biphenyl_-4-yl-2-bromoethanone
https://www.tcichemicals.com/OP/en/p/B0633
https://www.tcichemicals.com/OP/en/p/B0633
https://www.sigmaaldrich.com/JP/ja/product/aldrich/101087
https://www.fishersci.com/store/msds?partNumber=AC146350050&countryCode=US&language=en
http://www.orgsyn.org/demo.aspx?prep=CV1P0127
https://www.nbinno.com/article/pharmaceutical-intermediates/mastering-2-bromo-4-methylacetophenone-synthesis-for-pharmaceutical-excellence-sl
https://www.benchchem.com/product/b085669/docs#technical-monograph-2-bromo-4-phenylacetophenone
https://www.benchchem.com/product/b085669/docs#technical-monograph-2-bromo-4-phenylacetophenone
https://www.benchchem.com/product/b085669/docs#technical-monograph-2-bromo-4-phenylacetophenone
https://www.benchchem.com/product/b085669/docs#technical-monograph-2-bromo-4-phenylacetophenone
https://www.benchchem.com/product/b085669?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085669?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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